![molecular formula C5H12ClNO2S B578801 trans-3-Methylsulfonylcyclobutylamine CAS No. 1363382-80-2](/img/structure/B578801.png)
trans-3-Methylsulfonylcyclobutylamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Trans-3-Methylsulfonylcyclobutylamine is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. This compound is also known as trans-3-MSCB or TMCB and is a cyclobutylamine derivative.
Scientific Research Applications
Pharmacological Mechanisms and Therapeutic Potential
MDMA-Assisted Psychotherapy : Research has explored the use of 3,4-methylenedioxymethamphetamine (MDMA) in psychotherapy for conditions like PTSD, anxiety, and substance use disorders. MDMA's pharmacological mechanisms, safety, and clinical applications have been extensively reviewed, highlighting its potential for therapeutic use upon FDA and EMA licensing (Sessa, Higbed, & Nutt, 2019).
Neurochemistry and Neurotoxicity : Studies on 3,4-Methylenedioxymethamphetamine (MDMA, “Ecstasy”) have investigated its neurochemical effects and neurotoxicity, providing insight into its acute and long-term impacts on brain function. This research is crucial for understanding MDMA's potential risks and benefits (McKenna & Peroutka, 1990).
Biopolymer Modification and Material Science
Xylan Derivatives for Drug Delivery : The modification of xylan into ethers and esters creates biopolymers with specific properties useful for drug delivery applications. This research indicates the potential of xylan derivatives to form nanoparticles for targeted drug delivery, highlighting the versatility of chemical modifications in creating advanced materials (Petzold-Welcke, Schwikal, Daus, & Heinze, 2014).
Ruthenium(III)-Dimethyl Sulfoxide Complexes in Cancer Therapy : The development and analysis of ruthenium(III) complexes with sulfoxide ligands have shown promise in antitumor properties. These complexes exhibit potential in controlling metastatic dissemination of tumors, suggesting the importance of sulfoxide compounds in developing novel cancer treatments (Mestroni, Alessio, Sava, Pacor, Coluccia, & Boccarelli, 1994).
Neuroscientific and Clinical Research
Neuroimaging in MDMA Users : Neuroimaging studies on human MDMA users have aimed to discern the chronic effects of MDMA on brain function. While research has identified reduced levels of serotonin transporters in abstinent MDMA users, the complexity and variability of findings underscore the need for further investigation to fully understand MDMA's impact on the human brain (Cowan, 2006).
Transdisciplinary Research in Sustainability Science : Examining the application of transdisciplinary approaches in sustainability science reveals the complexity of achieving sustainability goals. This review underscores the necessity for a common research framework and methodology to enhance the efficacy of transdisciplinary projects, highlighting the broader implications of collaborative research in addressing global challenges (Brandt et al., 2013).
properties
IUPAC Name |
3-methylsulfonylcyclobutan-1-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11NO2S/c1-9(7,8)5-2-4(6)3-5/h4-5H,2-3,6H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NSBUFVLBFVLDPH-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1CC(C1)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H11NO2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301280169 |
Source
|
Record name | trans-3-(Methylsulfonyl)cyclobutanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301280169 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
149.21 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1363381-54-7 |
Source
|
Record name | trans-3-(Methylsulfonyl)cyclobutanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301280169 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.